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Compound of Interest

Compound Name: Chloramben

Cat. No.: B1668635

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
Chloramben stock solutions for use in laboratory experiments.

Chemical and Physical Properties of Chloramben

A thorough understanding of the physicochemical properties of Chloramben is essential for the
accurate preparation of stock solutions. The relevant data for Chloramben (3-amino-2,5-
dichlorobenzoic acid) is summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1668635?utm_src=pdf-interest
https://www.benchchem.com/product/b1668635?utm_src=pdf-body
https://www.benchchem.com/product/b1668635?utm_src=pdf-body
https://www.benchchem.com/product/b1668635?utm_src=pdf-body
https://www.benchchem.com/product/b1668635?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Value Source

CAS Number 133-90-4 [11[2][3]

Molecular Formula C7HsCI2NO2 [2][3]

Molecular Weight 206.03 g/mol [1112][3]
Colorless and odorless

Appearance ] ] [1]
crystalline solid

Melting Point 200-201 °C [1][4]

Water Solubility

700 mg/L at 25 °C

[11(31[5]

Solubility in Organic Solvents

- Ethanol: 172 g/L at 25 °C-
Acetone: 23.27 g/100 g at 29
°C- DMSO: Sparingly soluble

[3][5]

Storage Conditions

0-6 °C, protect from light

[4]

Experimental Protocols

2.1. Preparation of a 100 mM Chloramben Stock Solution in Ethanol

This protocol describes the preparation of a 100 mM stock solution of Chloramben in ethanol.

Materials:

¢ Chloramben (solid)

e Anhydrous Ethanol (=99.5%)

o Calibrated analytical balance

e Spatula

* Weighing paper or boat

o Volumetric flask (e.g., 10 mL or 25 mL)
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o Pipettes

» Vortex mixer or magnetic stirrer

 Sterile, light-protecting storage tubes (e.g., amber vials)

Procedure:

o Calculate the required mass of Chloramben:

o To prepare 10 mL of a 100 mM solution, the required mass is calculated as follows:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol)

= Mass (g) = 0.1 mol/L x 0.01 L x 206.03 g/mol = 0.0206 g = 20.6 mg

e Weigh the Chloramben:

o Using a calibrated analytical balance, carefully weigh out 20.6 mg of Chloramben onto
weighing paper or a weighing boat.

¢ Dissolve the Chloramben:

o Transfer the weighed Chloramben into a 10 mL volumetric flask.

o Add approximately 7-8 mL of anhydrous ethanol to the flask.

o Gently swirl the flask to dissolve the solid. If necessary, use a vortex mixer or a magnetic
stirrer at room temperature until the solid is completely dissolved.

e Adjust the final volume:

o Once the Chloramben is fully dissolved, add anhydrous ethanol to the volumetric flask
until the bottom of the meniscus reaches the 10 mL calibration mark.

e Aliquot and store:

o Cap the flask and invert it several times to ensure the solution is homogeneous.
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o Aliquot the stock solution into sterile, light-protecting tubes.

o Label each tube clearly with the compound name, concentration, solvent, date of
preparation, and your initials.

o Store the aliquots at 0-6 °C.[4]
2.2. Preparation of a Saturated Aqueous Solution of Chloramben

This protocol is for preparing a saturated solution of Chloramben in water, which is
approximately 3.4 mM (700 mg/L) at 25 °C.[1][3][5]

Materials:

Chloramben (solid)

Deionized or distilled water

Magnetic stirrer and stir bar

Beaker or flask

0.22 pm syringe filter and syringe
Procedure:
o Add excess Chloramben to water:

o To a beaker or flask, add an excess amount of Chloramben to a known volume of water
(e.g., 1 mg/mL or 1 g/L).

e Stir the solution:

o Place a magnetic stir bar in the beaker and stir the solution vigorously at room
temperature for several hours to ensure maximum dissolution.

¢ Allow undissolved solid to settle:
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o Turn off the stirrer and allow the undissolved Chloramben to settle to the bottom of the
container.

o Filter the solution:

o Carefully decant the supernatant and filter it through a 0.22 um syringe filter to remove any
remaining undissolved particles. This will yield a saturated aqueous solution.

e Store the solution:

o Store the saturated solution in a clearly labeled, sterile container at 0-6 °C.

Workflow Diagram
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Workflow for Preparing Chloramben Stock Solution
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Caption: Workflow for the preparation and storage of Chloramben stock solutions.
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Dilution of Stock Solutions

To prepare working solutions, the stock solution can be diluted using the following formula:
M1V1i = M2V2

Where:

» Mz = Concentration of the stock solution

e V1 = Volume of the stock solution to be used

» Mz = Desired concentration of the working solution

e V2 = Final volume of the working solution

Example: To prepare 1 mL of a 100 uM working solution from a 100 mM stock solution:
e Rearrange the formula to solve for Vi: Vi = (M2V2) / M1

e V1= (100 uM * 1 mL) / 100,000 pM

e V1=0.001mL=1pL

Therefore, add 1 pL of the 100 mM stock solution to 999 pL of the desired solvent (e.qg., cell
culture medium) to obtain 1 mL of a 100 uM working solution.

Safety Precautions

o Chloramben may cause skin, eye, and respiratory tract irritation.[5]

» Always wear appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and gloves, when handling Chloramben.

e Handle the compound in a well-ventilated area or a chemical fume hood.

o Refer to the Safety Data Sheet (SDS) for complete safety information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. EXTOXNET PIP - CHLORAMBEN [extoxnet.orst.edu]

e 2. chloramben | CAS#:133-90-4 | Chemsrc [chemsrc.com]

e 3. Chloramben | C7TH5CI2NO2 | CID 8630 - PubChem [pubchem.ncbi.nim.nih.gov]
e 4. echemi.com [echemi.com]

e 5. chembk.com [chembk.com]

 To cite this document: BenchChem. [Application Notes and Protocols for Preparing
Chloramben Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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